6-methoxy-4-{[4-(4-methyl-3-nitrobenzoyl)-1-piperazinyl]methyl}-2H-chromen-2-one

• IUPAC Name: 6-methoxy-4-[[4-(4-methyl-3-nitrobenzoyl)piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C23H23N3O6/c1-15-3-4-16(11-20(15)26(29)30)23(28)25-9-7-24(8-10-25)14-17-12-22(27)32-21-6-5-18(31-2)13-19(17)21/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key: AZFPUDTTYNSKBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC(=O)OC4=C3C=C(C=C4)OC)[N+](=O)[O-]
• Molecular Formula: C23H23N3O6
• Molecular Weight: 437.4 g/mol

Description

This compound is a part of the chromen-2-one family, which has been extensively studied for its diverse chemical and physical properties. The interest in this compound stems from its unique structure, incorporating elements such as a methoxy group, a piperazine moiety, and a nitrobenzoyl group, which suggest potential for varied chemical reactivity and applications in materials science, pharmacology, and organic synthesis.

Synthesis Analysis

The synthesis of chromen-2-one derivatives typically involves strategies like Friedel-Crafts acylation, domino reactions, and etherification. For example, Bam & Chalifoux (2018) demonstrated a regioselective synthesis of 2,3-disubstituted chromen-4-one derivatives using a domino Friedel-Crafts acylation sequence, suggesting a potential pathway for synthesizing our target compound by adjusting the starting materials and conditions to incorporate the specific substituents (Bam & Chalifoux, 2018).

Molecular Structure Analysis

The crystal structure and molecular geometry of related chromen-2-one derivatives have been characterized, showing diverse conformations and supramolecular arrangements due to variations in substituents. Inglebert et al. (2014) described the crystal structure of a chromen-2-one derivative, highlighting the impact of different functional groups on the molecule's conformation and interactions (Inglebert et al., 2014).

Chemical Reactions and Properties

Chromen-2-one compounds are known to undergo various chemical reactions, including domino reactions, cycloadditions, and substitutions, influenced by their functional groups. Korotaev et al. (2013) explored domino reactions involving chromen-2-one derivatives, indicating the potential chemical versatility of our target compound (Korotaev et al., 2013).

Scientific Research Applications

Antioxidative Properties

Studies on compounds similar to "6-methoxy-4-{[4-(4-methyl-3-nitrobenzoyl)-1-piperazinyl]methyl}-2H-chromen-2-one" have demonstrated significant antioxidative activities. For instance, compounds isolated from the aerial part of Piper elongatum VAHL., such as asebogenin, showed stronger antioxidative activity than α-tocopherol, suggesting potential applications in combating oxidative stress-related diseases or in the development of antioxidant supplements (Masuoka et al., 1997).

Antibacterial Properties

Novel piperazine-linked methylene-bis-coumarins have been synthesized and tested for their antibacterial activity against human pathogenic strains, with certain derivatives showing potent inhibitory activity. This indicates potential applications in developing new antibacterial agents to combat resistant bacterial infections (Nagaraj et al., 2019).

Anti-inflammatory and Antimicrobial Activity

Piperazine derivatives of flavone have been prepared and screened for their anti-inflammatory and antimicrobial activities. Some of these compounds exhibited promising anti-inflammatory activity and potent antimicrobial agent efficacy, suggesting applications in the development of new treatments for inflammatory and microbial diseases (Hatnapure et al., 2012).

Antileishmanial Potential

Compounds isolated from Piper dennisii Trelease showed antileishmanial activity, with one compound exhibiting significant activity against Leishmania amazonensis. This suggests potential applications in the development of treatments for leishmaniasis, a parasitic disease (Cabanillas et al., 2012).